Cas no 5065-82-7 (2-Butenoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester
• CAS No: 5065-82-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 2829435
• PubChem ID: 5235449
• Update Time: 2025-04-21

2-Butenoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[(2-hydroxyethyl)amino]-, ethyl ester
• 5065-82-7
• DTXSID80412122

• Inchi： 1S/C8H15NO3/c1-3-12-8(11)6-7(2)9-4-5-10/h6,9-10H,3-5H2,1-2H3
• InChI Key： CUGCWSPLYQOCSG-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C)NCCO)=O

Computed Properties

• Exact Mass: 173.10519334Da
• Monoisotopic Mass: 173.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų